Cas no 954225-37-7 (3-(2-Bromo-4-fluorophenoxy)azetidine)

3-(2-Bromo-4-fluorophenoxy)azetidine is a fluorinated and brominated azetidine derivative with applications in pharmaceutical and agrochemical research. Its unique structure, featuring both bromine and fluorine substituents on the aromatic ring, enhances its reactivity and potential as a versatile intermediate in cross-coupling reactions and medicinal chemistry. The azetidine moiety contributes to conformational rigidity, improving binding affinity in bioactive molecules. This compound is particularly valuable in the synthesis of targeted small-molecule inhibitors and advanced materials. High purity and well-defined stereochemistry ensure reproducibility in research applications. Its stability under standard conditions makes it suitable for diverse synthetic workflows.

3-(2-Bromo-4-fluorophenoxy)azetidine structure

954225-37-7 structure

Product Name:3-(2-Bromo-4-fluorophenoxy)azetidine

CAS No:954225-37-7

MF:C₉H₉BrFNO

MW:246.076265096664

CID:1068484

PubChem ID:24902402

Update Time:2025-10-29

3-(2-Bromo-4-fluorophenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

- 3-(2-Bromo-4-fluorophenoxy)azetidine
- 3-(2-Bromo-4-fluoro-phenoxy)-azetidine
- A1-17498
- DTXSID701290217
- AKOS012077970
- CS-0268873
- SB51140
- 954225-37-7
- EN300-1914973
- MDL： MFCD09861951
- Inchi： 1S/C9H9BrFNO/c10-8-3-6(11)1-2-9(8)13-7-4-12-5-7/h1-3,7,12H,4-5H2
- InChI Key： FUXVAGGOBMYPDV-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1OC1CNC1)F

Computed Properties

Exact Mass: 244.98515g/mol
Monoisotopic Mass: 244.98515g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 21.3Å²

3-(2-Bromo-4-fluorophenoxy)azetidine Security Information

HazardClass：IRRITANT

3-(2-Bromo-4-fluorophenoxy)azetidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM300545-1g	3-(2-Bromo-4-fluorophenoxy)azetidine	954225-37-7	95%	1g	$180	2024-07-18
Chemenu	CM300545-5g	3-(2-Bromo-4-fluorophenoxy)azetidine	954225-37-7	95%	5g	$540	2024-07-18
Chemenu	CM300545-5g	3-(2-Bromo-4-fluorophenoxy)azetidine	954225-37-7	95%	5g	$421	2021-06-09
TRC	B034515-125mg	3-(2-Bromo-4-fluorophenoxy)azetidine	954225-37-7		125mg	$ 230.00	2022-06-07
TRC	B034515-250mg	3-(2-Bromo-4-fluorophenoxy)azetidine	954225-37-7		250mg	$ 375.00	2022-06-07
Enamine	EN300-1914973-0.05g	3-(2-bromo-4-fluorophenoxy)azetidine	954225-37-7		0.05g	$587.0	2023-09-17
Enamine	EN300-1914973-0.1g	3-(2-bromo-4-fluorophenoxy)azetidine	954225-37-7		0.1g	$615.0	2023-09-17
Enamine	EN300-1914973-0.25g	3-(2-bromo-4-fluorophenoxy)azetidine	954225-37-7		0.25g	$642.0	2023-09-17
Enamine	EN300-1914973-0.5g	3-(2-bromo-4-fluorophenoxy)azetidine	954225-37-7		0.5g	$671.0	2023-09-17
Enamine	EN300-1914973-1.0g	3-(2-bromo-4-fluorophenoxy)azetidine	954225-37-7		1g	$1029.0	2023-06-02

3-(2-Bromo-4-fluorophenoxy)azetidine Related Literature

1. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
2. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

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4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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Related Categories

Additional information on 3-(2-Bromo-4-fluorophenoxy)azetidine

Recent Advances in the Study of 3-(2-Bromo-4-fluorophenoxy)azetidine (CAS: 954225-37-7) in Chemical Biology and Pharmaceutical Research

The compound 3-(2-Bromo-4-fluorophenoxy)azetidine (CAS: 954225-37-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This azetidine derivative, characterized by its unique bromo-fluorophenoxy substitution, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and modulators of protein-protein interactions. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic efficacy in preclinical models.

One of the key findings from the latest research is the compound's ability to selectively inhibit specific kinases involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(2-Bromo-4-fluorophenoxy)azetidine exhibits high affinity for certain tyrosine kinases, with IC50 values in the low nanomolar range. This selectivity is attributed to the unique steric and electronic properties conferred by the bromo-fluorophenoxy moiety, which enhances binding to the kinase active site while minimizing off-target effects.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential as a building block in the synthesis of more complex pharmacophores. Researchers have successfully incorporated 3-(2-Bromo-4-fluorophenoxy)azetidine into larger molecular frameworks, yielding compounds with improved bioavailability and target engagement. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the development of a series of hybrid molecules combining this azetidine derivative with known pharmacophores, resulting in enhanced anti-proliferative activity against cancer cell lines.

The pharmacokinetic profile of 3-(2-Bromo-4-fluorophenoxy)azetidine has also been a focus of recent research. Studies have shown that the compound exhibits favorable metabolic stability and moderate blood-brain barrier permeability, making it a candidate for central nervous system (CNS) applications. However, challenges remain in optimizing its solubility and reducing potential hepatotoxicity, as highlighted in a recent toxicological assessment published in Chemical Research in Toxicology.

Looking ahead, researchers are exploring the use of 3-(2-Bromo-4-fluorophenoxy)azetidine in targeted drug delivery systems and as a molecular probe for studying cellular signaling pathways. Its unique chemical properties make it a versatile tool for both therapeutic development and fundamental research in chemical biology. Ongoing clinical trials and structure-activity relationship studies are expected to further elucidate its full potential in the coming years.